(Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C21H14O6/c1-24-14-5-2-4-13(10-14)11-19-20(22)16-8-7-15(12-18(16)27-19)26-21(23)17-6-3-9-25-17/h2-12H,1H3/b19-11-
• InChI Key: BGZKBPHFNBIPRG-ODLFYWEKSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Molecular Formula: C21H14O6
• Molecular Weight: 362.3 g/mol

Description

(Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C21H14O6 and its molecular weight is 362.337. The purity is usually 95%.
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Scientific Research Applications

Polymer Science and Organic Synthesis

One notable application involves the synthesis and copolymerization of bio-based benzoxazines, such as 3-furfuryl-8-methoxy-3,4-dihydro-2H-1,3-benzoxazine (Bzf) and 3-octadecyl-8-methoxy-3,4-dihydro-2H-1,3-benzoxazine (Bzs). These compounds, synthesized via a solventless method, exhibit improved copolymerization characteristics and thermal properties due to the furan moiety's effect, demonstrating potential in designing new fully bio-based polybenzoxazines with desirable properties (Wang et al., 2012).

Antimicrobial and Antibacterial Studies

A study on p-methoxybenzyl-substituted and benzyl-substituted N-heterocyclic carbene (NHC)-silver complexes shows significant antibacterial activity against Gram-negative and Gram-positive bacteria. These findings highlight the potential of such compounds in antimicrobial applications, where the NHC-silver complexes exhibit higher activity compared to their precursors (Patil et al., 2010).

Synthesis and Scope in Organic Chemistry

Another area of application is in the synthesis of isomeric dibenzofuran carboxaldehydes, which are used in creating novel β-phenylethylamines and NBOMe derivatives. The synthesis involves formylation of 2-methoxydibenzo[b,d]furan, highlighting the chemical versatility and potential pharmacological interest of such compounds (Yempala & Cassels, 2017).

Anticancer and Antiangiogenic Activity

Compounds with a benzofuran skeleton have been evaluated for their anticancer and antiangiogenic activities, showcasing the ability to inhibit cancer cell growth and disrupt vascular structures in tumors. This highlights the potential therapeutic applications of such compounds in cancer treatment (Romagnoli et al., 2015).